Cas no 2171515-92-5 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-hydroxy-3,3-dimethylbutyl)carbamoylbutanoic acid)
4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-hydroxy-3,3-dimethylbutyl)carbamoylbutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-hydroxy-3,3-dimethylbutyl)carbamoylbutanoic acid
- 2171515-92-5
- 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(4-hydroxy-3,3-dimethylbutyl)carbamoyl]butanoic acid
- EN300-1513181
-
- Inchi: 1S/C26H32N2O6/c1-26(2,16-29)13-14-27-24(32)22(11-12-23(30)31)28-25(33)34-15-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,21-22,29H,11-16H2,1-2H3,(H,27,32)(H,28,33)(H,30,31)
- InChI Key: HCCPWGKEHZMBLH-UHFFFAOYSA-N
- SMILES: O(C(NC(CCC(=O)O)C(NCCC(C)(C)CO)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 468.22603674g/mol
- Monoisotopic Mass: 468.22603674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 12
- Complexity: 689
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 125Ų
4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-hydroxy-3,3-dimethylbutyl)carbamoylbutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1513181-1.0g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(4-hydroxy-3,3-dimethylbutyl)carbamoyl]butanoic acid |
2171515-92-5 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1513181-50mg |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(4-hydroxy-3,3-dimethylbutyl)carbamoyl]butanoic acid |
2171515-92-5 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1513181-100mg |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(4-hydroxy-3,3-dimethylbutyl)carbamoyl]butanoic acid |
2171515-92-5 | 100mg |
$2963.0 | 2023-09-27 | ||
| Enamine | EN300-1513181-250mg |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(4-hydroxy-3,3-dimethylbutyl)carbamoyl]butanoic acid |
2171515-92-5 | 250mg |
$3099.0 | 2023-09-27 | ||
| Enamine | EN300-1513181-500mg |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(4-hydroxy-3,3-dimethylbutyl)carbamoyl]butanoic acid |
2171515-92-5 | 500mg |
$3233.0 | 2023-09-27 | ||
| Enamine | EN300-1513181-1000mg |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(4-hydroxy-3,3-dimethylbutyl)carbamoyl]butanoic acid |
2171515-92-5 | 1000mg |
$3368.0 | 2023-09-27 | ||
| Enamine | EN300-1513181-2500mg |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(4-hydroxy-3,3-dimethylbutyl)carbamoyl]butanoic acid |
2171515-92-5 | 2500mg |
$6602.0 | 2023-09-27 | ||
| Enamine | EN300-1513181-5000mg |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(4-hydroxy-3,3-dimethylbutyl)carbamoyl]butanoic acid |
2171515-92-5 | 5000mg |
$9769.0 | 2023-09-27 | ||
| Enamine | EN300-1513181-10000mg |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(4-hydroxy-3,3-dimethylbutyl)carbamoyl]butanoic acid |
2171515-92-5 | 10000mg |
$14487.0 | 2023-09-27 |
4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-hydroxy-3,3-dimethylbutyl)carbamoylbutanoic acid Related Literature
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-hydroxy-3,3-dimethylbutyl)carbamoylbutanoic acid
4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-hydroxy-3,3-dimethylbutyl)carbamoylbutanoic acid: A Comprehensive Overview
The compound with CAS No. 2171515-92-5, known as 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-hydroxy-3,3-dimethylbutyl)carbamoylbutanoic acid, is a complex organic molecule that has garnered significant attention in the fields of biochemistry and pharmacology. This molecule is characterized by its unique structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group and a hydroxyl-containing side chain. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the molecule during various chemical reactions.
Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Researchers have explored its ability to act as a precursor in the synthesis of bioactive peptides and proteins. The presence of the hydroxyl group in the side chain introduces additional functionality, making it a versatile building block for creating complex biomolecules. This has led to its application in the study of enzyme inhibition and drug delivery systems.
One of the most intriguing aspects of this compound is its role in peptide-based drug design. Scientists have utilized its structural features to create peptidomimetics that exhibit enhanced stability and bioavailability. For instance, the Fmoc group not only protects the amino terminus during synthesis but also serves as a site for further functionalization. This dual functionality makes it an invaluable tool in medicinal chemistry.
In addition to its synthetic applications, this compound has been studied for its potential in analytical chemistry. Its unique structure allows for precise characterization using advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have provided deeper insights into its conformational dynamics and interaction with biological systems.
Recent advancements in computational chemistry have also shed light on the electronic properties of this molecule. Quantum mechanical calculations have revealed that the Fmoc group significantly influences the electronic distribution, which could be exploited for designing more efficient catalysts or sensors.
Furthermore, this compound has been implicated in studies related to metabolic pathways. Researchers have investigated its role as an intermediate in biosynthetic processes, particularly in pathways involving amino acids and their derivatives. Understanding these processes could pave the way for novel strategies in metabolic engineering.
In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-hydroxy-3,3-dimethylbutyl)carbamoylbutanoic acid is a multifaceted molecule with applications spanning from peptide synthesis to drug discovery. Its unique structural features and functional groups make it an invaluable asset in modern chemical research. As ongoing studies continue to uncover new dimensions of its utility, this compound is poised to play an even greater role in advancing scientific knowledge and technological innovation.
2171515-92-5 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-hydroxy-3,3-dimethylbutyl)carbamoylbutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)